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Compound of Interest

2-Hydrazino-4-
Compound Name:
(trifluoromethyl)pyrimidine

Cat. No.: B175915

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the handling and disposal of 2-Hydrazino-4-(trifluoromethyl)pyrimidine (CAS
No: 197305-97-8). Adherence to these protocols is critical to ensure personal safety and the
integrity of your research.

Chemical Identifier and Properties:

Property Value

Molecular Formula C5H5F3N4

Molecular Weight 178.12 g/mol [1]

Appearance White to orange to green powder or crystals
Melting Point 99-103 °C

Purity Typically 295% to >98.0%][2]

Hazard Identification and Classification

2-Hydrazino-4-(trifluoromethyl)pyrimidine is classified as a hazardous substance. It is
crucial to understand its potential health effects to implement appropriate safety measures.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b175915?utm_src=pdf-interest
https://www.benchchem.com/product/b175915?utm_src=pdf-body
https://labproinc.com/products/2-hydrazino-4-trifluoromethylpyrimidine-5g-h1574-5g
https://www.scbt.com/p/2-hydrazino-4-trifluoromethyl-pyrimidine-197305-97-8
https://www.benchchem.com/product/b175915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

GHS Hazard Classification:

Hazard Class Category
Acute Toxicity, Oral 3

Acute Toxicity, Dermal 3

Acute Toxicity, Inhalation 3

Skin Irritation 2

Eye Irritation 2A

Specific Target Organ Toxicity - Single Exposure 3 (Respiratory system)

Signal Word: Danger

Hazard Statements:

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[4][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Hydrazino-4-
(trifluoromethyl)pyrimidine to minimize exposure risk.
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Specifications and Usage
PPE Category Item o
Guidelines

Nitrile or neoprene gloves are
recommended. Double gloving
) ) ) is advised. Immediately
Hand Protection Chemical-resistant gloves )
change gloves if they become
contaminated, torn, or

punctured.[6]

Must provide a complete seal
Eye Protection Safety goggles around the eyes and be worn

at all times in the laboratory.[6]

To be worn in addition to safety
oggles, especially when there
Face Protection Face shield g gg. P Y
is a risk of splashes or

generating aerosols.[6]

A lab coat is the minimum
requirement. For larger
) Laboratory coat or chemical- quantities or procedures with a
Body Protection ] ] ] ]
resistant suit higher risk of exposure, a
chemical-resistant suit may be

necessary.[6]

All handling of this compound
in solid form or as a solution
should be performed in a
certified chemical fume hood. If

Respiratory Protection Fume hood or respirator a fume hood is not available, a
respirator with an appropriate
cartridge for organic vapors
and particulates (e.g., type P2)
should be used.[6]

Operational Plan for Safe Handling
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A systematic approach to handling 2-Hydrazino-4-(trifluoromethyl)pyrimidine is essential for
safety. The following step-by-step operational plan should be followed:

1. Preparation and Area Designation:

o Designate a specific area within a certified chemical fume hood for handling this compound.
o Ensure all necessary PPE is readily available and in good condition.

o Keep an emergency spill kit accessible.

2. Weighing and Aliquoting:

» Perform all weighing and transferring of the solid compound within the designated fume hood
to prevent the inhalation of any airborne particles.

o Use a spatula or other appropriate tools to handle the solid. Avoid creating dust.
e If preparing solutions, add the solid to the solvent slowly to prevent splashing.
3. During the Experiment:

o Keep all containers with 2-Hydrazino-4-(trifluoromethyl)pyrimidine tightly sealed when not

in use.
e Avoid direct contact with the skin, eyes, and clothing.

o If any PPE becomes contaminated, remove and dispose of it immediately, then thoroughly
wash the affected area.

4. Post-Experiment:
o Decontaminate all surfaces and equipment used for handling the compound.
o Properly label and store any remaining material according to the storage guidelines.

» Dispose of all waste, including contaminated PPE and empty containers, according to the
disposal plan.
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First Aid Measures

In case of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Immediately call a POISON CENTER or doctor.

Rinse mouth. Do NOT induce vomiting.

If Swallowed

Take off immediately all contaminated clothing.
If on Skin Wash with plenty of water. Call a POISON
CENTER or doctor if you feel unwell.

Remove person to fresh air and keep
If Inhaled comfortable for breathing. Call a POISON
CENTER or doctor.

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
Ifin Eyes : . N :
do. Continue rinsing. If eye irritation persists, get

medical advice or attention.[3][7]

Storage and Disposal Plan

Storage:

Store in a well-ventilated place. Keep the container tightly closed.

Store locked up.[3][8]

Store away from incompatible materials such as oxidizing agents.[3]

It is recommended to store in a cool, dark place, preferably below 15°C.
Disposal:
» Dispose of contents and container to an approved waste disposal plant.

e Do not empty into drains.
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o Contaminated packaging should be treated as the product itself.
» Always follow local, state, and federal regulations for hazardous waste disposal.

Workflow for Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Hydrazino-4-(trifluoromethyl)pyrimidine.
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Caption: Workflow for safe handling and disposal of 2-Hydrazino-4-
(trifluoromethyl)pyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydrazino-4-(trifluoromethyl)pyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
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2-hydrazino-4-trifluoromethyl-pyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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